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Compound of Interest

Compound Name:
ethyl 4-amino-1-methyl-1H-

pyrazole-3-carboxylate

CAS No.: 1228552-85-9

Cat. No.: B1287341

Get Quote

A Note on the Target Compound: Information regarding the specific isomer, ethyl 4-amino-1-
methyl-1H-pyrazole-3-carboxylate, is not readily available in public chemical databases. This

guide therefore focuses on the closely related and well-documented isomer, ethyl 5-amino-1-

methyl-1H-pyrazole-4-carboxylate, which is of significant interest to researchers in medicinal

chemistry and drug development.

This document provides a comprehensive overview of the molecular characteristics and a

representative synthetic protocol for ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate, a

valuable building block in the synthesis of various biologically active compounds.

Data Presentation
The key quantitative data for ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate are

summarized in the table below for ease of reference and comparison.
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Parameter Value Source

Molecular Formula C₇H₁₁N₃O₂ [1]

Molecular Weight 169.18 g/mol [1]

CAS Number 31037-02-2 [1]

IUPAC Name
ethyl 5-amino-1-

methylpyrazole-4-carboxylate
[1]

Experimental Protocols
The synthesis of substituted aminopyrazoles is a well-established area of organic chemistry.

The following protocol describes a general and effective method for the synthesis of 4-

aminopyrazole derivatives, which can be adapted for the preparation of the title compound.

This synthesis route proceeds via a Thorpe-Ziegler cyclization.

Synthesis of Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate

This synthesis can be achieved through the reaction of ethyl 2-cyano-3-ethoxyacrylate with

methylhydrazine.

Materials:

Ethyl 2-cyano-3-ethoxyacrylate

Methylhydrazine

Ethanol

Sodium ethoxide

Procedure:

Reaction Setup: A solution of ethyl 2-cyano-3-ethoxyacrylate is prepared in anhydrous

ethanol in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.
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Addition of Hydrazine: An equimolar amount of methylhydrazine is added dropwise to the

stirred solution at room temperature.

Cyclization: A catalytic amount of a base, such as sodium ethoxide, is added to the reaction

mixture.

Reflux: The reaction mixture is heated to reflux and maintained at this temperature for

several hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure.

The resulting residue is then dissolved in an appropriate organic solvent (e.g., ethyl acetate)

and washed with water to remove any inorganic impurities.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to yield the pure ethyl 5-amino-1-methyl-1H-pyrazole-4-

carboxylate.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for the synthesis of ethyl 5-

amino-1-methyl-1H-pyrazole-4-carboxylate.
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Synthetic workflow for ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate.
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This technical guide provides essential information for researchers and scientists working with

ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate. The provided data and protocols are

foundational for the use of this compound in further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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